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Compound of Interest

Compound Name: Batilol

Cat. No.: B3428702 Get Quote

Batilol Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper handling and disposal of Batilol.

Troubleshooting Guide
This guide addresses specific issues that may be encountered during experiments involving

Batilol.
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Issue Possible Cause Troubleshooting Steps

Batilol fails to dissolve. Incorrect solvent selection.

Batilol is practically insoluble in

water but soluble in oils and

organic solvents like DMSO.[1]

[2][3] Ensure you are using an

appropriate solvent. For in-vitro

experiments, fresh DMSO is

recommended as moisture-

absorbing DMSO can reduce

solubility.[3]

Low temperature of the

solvent.

Gently warm the solvent to aid

dissolution, but avoid

excessive heat which could

degrade the compound.

Supersaturation.

The concentration of Batilol

may be too high for the volume

of solvent. Try increasing the

solvent volume or preparing a

more dilute stock solution.

Precipitation observed in stock

solution.
Improper storage.

Stock solutions in solvent

should be stored at -80°C for

up to one year to maintain

stability.[4] Avoid repeated

freeze-thaw cycles.

Solvent evaporation.

Ensure the storage container

is sealed tightly to prevent

solvent evaporation, which can

lead to precipitation.

Inconsistent experimental

results.
Degradation of Batilol.

Batilol powder is stable for up

to 3 years when stored at

-20°C. Ensure the compound

has been stored correctly and

is within its shelf life.
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Contamination of stock

solution.

Use sterile techniques when

preparing and handling stock

solutions to prevent microbial

or chemical contamination.

Frequently Asked Questions (FAQs)
1. What is the recommended storage condition for Batilol?

Powder: For long-term storage, Batilol powder should be kept in a dry, dark place at -20°C,

where it can be stable for up to three years. For short-term storage (days to weeks), 0-4°C is

acceptable.

In Solvent: Stock solutions should be stored at -80°C for up to one year. Some sources

suggest storage at -20°C is suitable for one month. It is recommended to aliquot stock

solutions to avoid repeated freeze-thaw cycles.

2. What are the best solvents for dissolving Batilol?

Batilol is soluble in Dimethyl Sulfoxide (DMSO). It is also soluble in oils and other organic

solvents. It is practically insoluble in water. One source indicates a solubility of 68 mg/mL in

DMSO.

3. What are the primary safety hazards associated with Batilol?

According to available safety data, Batilol is considered very toxic to aquatic life. Standard

laboratory safety precautions should be followed, including wearing personal protective

equipment (PPE) such as gloves and eye protection.

4. How should I dispose of Batilol waste?

As Batilol is very toxic to aquatic life, it should not be disposed of down the drain. It should be

treated as hazardous chemical waste. All waste materials, including empty containers,

contaminated labware, and unused solutions, should be collected in a designated, sealed, and

properly labeled hazardous waste container. Disposal must be in accordance with local, state,
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and federal regulations. Consult your institution's Environmental Health and Safety (EHS) office

for specific guidelines.

5. Is Batilol light-sensitive?

While not explicitly stated in all sources, it is good practice to store Batilol in a dark place to

prevent potential degradation from light exposure.

Quantitative Data
Chemical and Physical Properties of Batilol

Property Value Reference

Synonyms

Batyl alcohol, Stearyl

monoglyceride, 1-O-

Octadecylglycerol

Molecular Formula C₂₁H₄₄O₃

Molecular Weight 344.57 g/mol

Appearance
Solid powder, Glistening solid,

White waxy solid

Melting Point 71-73 °C

Boiling Point 471.1 °C at 760 mmHg

Solubility
Soluble in DMSO; Insoluble in

water

Storage (Powder) -20°C for 3 years

Storage (in Solvent) -80°C for 1 year

CAS Number 544-62-7

Experimental Protocols
Protocol 1: Preparation of a Batilol Stock Solution
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Objective: To prepare a 10 mM stock solution of Batilol in DMSO.

Materials:

Batilol powder (MW: 344.57 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Calculate the mass of Batilol required. For 1 mL of a 10 mM solution: Mass (mg) = 10

mmol/L * 1 mL * (1 L / 1000 mL) * 344.57 g/mol * (1000 mg / 1 g) = 3.4457 mg

2. Weigh out the calculated amount of Batilol powder using an analytical balance and place

it into a sterile vial.

3. Add the desired volume of anhydrous DMSO to the vial.

4. Vortex the solution until the Batilol is completely dissolved. Gentle warming may be

applied if necessary.

5. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

6. Store the aliquots at -80°C.

Visualizations
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Preparation

Experimentation

Disposal

Start: Weigh Batilol Powder

Dissolve in appropriate solvent (e.g., DMSO)

Aliquot into single-use vials

Store at recommended temperature (-20°C or -80°C)

Use in experiment

Spill?

Follow spill cleanup procedure

Yes

Collect all Batilol waste (liquid, solid, PPE)

No

Place in sealed, labeled hazardous waste container

Dispose via Institutional EHS guidelines

Click to download full resolution via product page

Caption: Experimental workflow for handling and disposal of Batilol.
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Batilol Waste Generated

Is original container empty?

Is material (PPE, labware) contaminated?

Is it an unused solution?

Place in Hazardous Chemical Waste Container

No (contains residue)

Rinse container 3x with appropriate solvent

Yes

Yes

Yes

Collect rinsate as hazardous waste Dispose of rinsed container as non-hazardous glass/plastic

Click to download full resolution via product page

Caption: Decision tree for the proper disposal of Batilol waste streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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